Cas no 1251712-99-8 (1,8-diazaspiro[3.6]decane)

• Product Name: 1,8-diazaspiro[3.6]decane
• CAS No: 1251712-99-8
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5291609
• Update Time: 2026-03-10

1,8-diazaspiro[3.6]decane Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[3.6]decane
• 1,8-diazaspiro[3.6]decane

• Inchi： 1S/C8H16N2/c1-2-8(4-7-10-8)3-6-9-5-1/h9-10H,1-7H2
• InChI Key： JHPXWGULYHYZOY-UHFFFAOYSA-N
• SMILES： N1CCC21CCNCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 0.2
• Topological Polar Surface Area: 24.1

Additional information on 1,8-diazaspiro[3.6]decane

1,8-Diazaspiro[3.6]decane: A Comprehensive Overview

1,8-Diazaspiro[3.6]decane, also known by its CAS number 1251712-99-8, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the spiro compound family, characterized by two rings sharing a single atom, in this case, a nitrogen atom. The structure of 1,8-diazaspiro[3.6]decane consists of a six-membered ring fused to a three-membered ring, with two nitrogen atoms strategically positioned at the 1 and 8 positions.

The synthesis of 1,8-diazaspiro[3.6]decane involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for industrial applications.

One of the most intriguing aspects of 1,8-diazaspiro[3.6]decane is its versatile reactivity. The compound exhibits unique electronic properties due to its spiro structure and nitrogen atoms, making it an attractive candidate for various chemical transformations. Recent studies have demonstrated its potential as a building block in the construction of complex molecular architectures, such as macrocycles and polycyclic compounds.

In terms of applications, 1,8-diazaspiro[3.6]decane has found utility in drug delivery systems due to its ability to form stable complexes with bioactive molecules. Its rigid structure provides an ideal platform for encapsulating drugs while maintaining their bioavailability. Additionally, the compound has been investigated for its potential in catalysis, where it serves as a ligand in transition metal complexes.

The latest research on 1,8-diazaspiro[3.6]decane has focused on its biological activity and toxicity profile. Studies conducted in vitro have shown that the compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, 1,8-diazaspiro[3.6]decane, CAS number 1251712-99-8, represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in the development of novel materials and therapeutic agents.